Cas no 71426-39-6 (1,3'-Bi-1H-pyrazole)

1,3'-Bi-1H-pyrazole structure
1,3'-Bi-1H-pyrazole structure
Product Name:1,3'-Bi-1H-pyrazole
CAS No:71426-39-6
MF:C6H6N4
MW:134.13863992691
CID:1752270
PubChem ID:5324090
Update Time:2025-04-21

1,3'-Bi-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1,3'-Bi-1H-pyrazole
    • pyrazolylpyrazole
    • 2'h-[1,3']bipyrazolyl
    • InChI=1/C6H6N4/c1-3-8-10(5-1)6-2-4-7-9-6/h1-5H,(H,7,9
    • DTXSID00415872
    • 71426-39-6
    • SCHEMBL7902
    • Inchi: 1S/C6H6N4/c1-3-8-10(5-1)6-2-4-7-9-6/h1-5H,(H,7,9)
    • InChI Key: LVJQRFPFXVQMJC-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)C1=CC=NN1

Computed Properties

  • Exact Mass: 134.05938
  • Monoisotopic Mass: 134.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.5
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